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Compound of Interest

Compound Name: Sodium nitroprusside

Cat. No.: B000795 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of sodium
nitroprusside is paramount. This guide provides immediate, essential safety protocols and

logistical plans for the operational use and disposal of this potent compound.

Chemical Identification:

Name: Sodium Nitroprusside

Synonyms: Sodium nitroferricyanide, SNP, Sodium pentacyanonitrosylferrate[1]

Chemical Formula: Na2[Fe(CN)5NO]·2H2O[1]

Personal Protective Equipment (PPE)
To ensure personal safety when handling sodium nitroprusside, the following personal

protective equipment is required. For large spills, a full suit and self-contained breathing

apparatus are necessary.[2]
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PPE Category Required Equipment Specifications

Eye Protection
Splash goggles or safety

glasses

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1]

Hand Protection Protective gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact.[1]

Body Protection
Lab coat or complete suit

protecting against chemicals

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection
Dust respirator or air-purifying

respirator

Use an approved/certified

respirator.[2] If ventilation is

inadequate, wear an

appropriate respirator.[2]

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing risks associated with sodium nitroprusside.

1. Engineering Controls:

Work in a well-ventilated area.[3]

Use process enclosures, local exhaust ventilation, or other engineering controls to maintain

airborne levels below recommended exposure limits.[2]

2. Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1][4] Do not breathe dust.[2][4]
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Do not eat, drink, or smoke when using this product.[5][6]

Wash hands thoroughly after handling.[6]

Store in a cool, dry, well-ventilated place away from incompatible materials such as strong

oxidizing agents and acids.[3][4]

Keep containers tightly closed and protected from moisture and direct sunlight.[1][4][6][7]

Store in a locked, separate safety storage cabinet or room for highly toxic materials.[2][6]

3. First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1] It may be hazardous for the person providing aid to give

mouth-to-mouth resuscitation if the inhaled material is toxic.[2]

In case of skin contact: Wash off with soap and plenty of water. Take the victim immediately

to the hospital.[1]

In case of eye contact: Flush eyes with water as a precaution.[1]

If swallowed: Do NOT induce vomiting.[2] Rinse mouth with water and consult a physician

immediately.[1]

Disposal Plan
Proper disposal of sodium nitroprusside waste is critical to prevent environmental

contamination and ensure safety.

1. Spill Cleanup:

Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal

container.[2]

Large Spill: Evacuate personnel to a safe area.[1] Use a shovel to put the material into a

convenient waste disposal container.[2]
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Avoid generating dust.[1][3]

Prevent the product from entering drains.[1]

2. Waste Disposal:

Dispose of contaminated gloves and other waste in accordance with applicable laws and

good laboratory practices.[1]

Dispose of contents and container in accordance with licensed collector's sorting instructions

at a hazardous or special waste collection point.[6]

Do not re-use empty containers.[6]

Workflow for Safe Handling and Disposal of Sodium
Nitroprusside
The following diagram outlines the procedural flow for safely managing sodium nitroprusside
from receipt to disposal.
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Caption: Workflow for the safe handling and disposal of Sodium Nitroprusside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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